Cas no 1851949-38-6 (4-methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine
• CAS No: 1851949-38-6
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6294217
• PubChem ID: 165481944
• Update Time: 2025-10-24

4-methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1105438
• 4-methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine
• 1851949-38-6

• Inchi： 1S/C10H17N3O2/c1-8-6-13(12-10(8)11)7-15-9-2-4-14-5-3-9/h6,9H,2-5,7H2,1H3,(H2,11,12)
• InChI Key： GYWOONXPCANWSZ-UHFFFAOYSA-N
• SMILES： O(CN1C=C(C)C(N)=N1)C1CCOCC1

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine

4-Methyl-1-[(Oxan-4-yloxy)methyl]-1H-Pyrazol-3-Amine: A Comprehensive Overview

4-Methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine, also known by its CAS number 1851949-38-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system with specific substituents that contribute to its unique chemical properties and potential biological functions.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, forms the core of this molecule. The substituents attached to the pyrazole ring play a crucial role in determining its chemical reactivity and biological activity. In this case, the substituents include a methyl group at the 4-position and a [(oxan-4-yloxy)methyl] group at the 1-position. These groups not only influence the electronic properties of the molecule but also provide opportunities for further functionalization and optimization in drug design.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors, making them promising candidates for therapeutic interventions. For instance, research has shown that certain pyrazole-containing compounds exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. The presence of the oxan group in this compound adds another layer of complexity to its structure, potentially enhancing its bioavailability and target specificity.

The synthesis of 4-methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by selective substitution to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and transition metal-catalyzed reactions have been employed to optimize the yield and purity of this compound.

In terms of applications, this compound has shown potential in several areas. Its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research. Additionally, its structural features suggest that it could serve as a lead compound for developing novel drugs targeting specific diseases such as cancer or inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound towards various biological targets. Molecular docking studies have revealed that it exhibits favorable interactions with key residues in target proteins, indicating its potential as a drug candidate. Furthermore, in vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, providing experimental validation for its therapeutic potential.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and applications. As research continues to unfold, it is anticipated that 4-methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-3-amine will find broader applications in both academic research and industrial drug development.